Cas no 2138253-65-1 ((3-Fluoro-4-propylphenyl)methanamine)

• Product Name: (3-Fluoro-4-propylphenyl)methanamine
• CAS No: 2138253-65-1
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• MDL: MFCD31594497
• CID: 5603937
• PubChem ID: 165480590
• Update Time: 2025-06-11

(3-Fluoro-4-propylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2138253-65-1
• EN300-1117644
• (3-fluoro-4-propylphenyl)methanamine
• (3-Fluoro-4-propylphenyl)methanamine

• MDL： MFCD31594497
• Inchi： 1S/C10H14FN/c1-2-3-9-5-4-8(7-12)6-10(9)11/h4-6H,2-3,7,12H2,1H3
• InChI Key： HFSQBYDVSCLBJJ-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)C=CC=1CCC

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on (3-Fluoro-4-propylphenyl)methanamine

Introduction to (3-Fluoro-4-propylphenyl)methanamine (CAS No. 2138253-65-1)

(3-Fluoro-4-propylphenyl)methanamine, with the CAS number 2138253-65-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl ring and a propyl group attached to the phenyl ring, with an amino group on the benzyl position. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various scientific investigations.

The molecular formula of (3-Fluoro-4-propylphenyl)methanamine is C₁₀H₁₄FN, and its molecular weight is approximately 177.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and reduction processes. The synthesis route can be optimized to achieve high yields and purity, which are crucial for its use in research and development.

In the context of pharmaceutical research, (3-Fluoro-4-propylphenyl)methanamine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits interesting biological activities, particularly in the modulation of neurotransmitter systems. For instance, it has been reported to interact with serotonin and dopamine receptors, which are key targets in the treatment of various neurological and psychiatric disorders.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological profile of (3-Fluoro-4-propylphenyl)methanamine. The researchers found that the compound demonstrated selective binding to serotonin 5-HT_2A receptors, suggesting its potential as a novel therapeutic agent for conditions such as depression and anxiety disorders. Additionally, preliminary in vitro assays indicated that the compound has low cytotoxicity, making it a promising candidate for further preclinical evaluation.

Beyond its potential therapeutic applications, (3-Fluoro-4-propylphenyl)methanamine has also been studied for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile chemical structure allows for easy functionalization, enabling chemists to introduce additional substituents or modify existing functional groups to create derivatives with enhanced properties. This flexibility is particularly valuable in the development of new drugs and materials.

In terms of safety and handling, (3-Fluoro-4-propylphenyl)methanamine should be managed with standard laboratory precautions. It is important to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. While it is not classified as a hazardous material under current regulations, it is advisable to follow best practices for the storage and disposal of organic compounds.

The environmental impact of (3-Fluoro-4-propylphenyl)methanamine has also been considered in recent research. Studies have shown that the compound does not pose significant environmental risks when used and disposed of properly. However, it is always recommended to follow local regulations and guidelines for the disposal of chemical waste to minimize any potential ecological impact.

In conclusion, (3-Fluoro-4-propylphenyl)methanamine (CAS No. 2138253-65-1) is a versatile organic compound with promising applications in pharmaceutical research and chemical synthesis. Its unique molecular structure and biological activities make it an intriguing subject for further investigation. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to the ongoing development of innovative solutions in medicine and materials science.